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Abstract

Enigmol, with the chemical name (2S,3S,5S)-2-amino-3,5-dihydroxyoctadecane, is a synthetic
sphingoid base analog that has garnered significant interest for its anti-cancer properties.[1][2]
Designed to be more persistent than its natural counterparts, Enigmol resists phosphorylation
by sphingosine kinases and is only slowly N-acylated.[1][2] This persistence enhances its
cytotoxic effects in various cancer cell lines and has demonstrated anti-tumor efficacy in
preclinical in vivo models of colon and prostate cancer.[1][2] A key characteristic of Enigmol is
its oral bioavailability, which allows for systemic administration and is a critical attribute for its
therapeutic potential.[1][2] This technical guide provides a comprehensive overview of the
available pharmacokinetic data, experimental methodologies for its study, and its mechanistic
action on key signaling pathways.

Pharmacokinetic Profile

While numerous studies confirm the oral bioavailability and in vivo efficacy of Enigmol, a
comprehensive analysis of its pharmacokinetic parameters (such as Cmax, Tmax, AUC, and
half-life) has been noted as forthcoming in separate publications but is not yet available in the
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peer-reviewed literature.[1] However, key data on its distribution in blood and tumor tissues
have been reported.

Quantitative Pharmacokinetic Data

The following table summarizes the available quantitative data on Enigmol concentrations in
biological matrices from preclinical studies.

. Dosing Tissue/Matr
Parameter Species ] Value . Reference
Regimen IX
4 mg/kg
Concentratio (intraperitone  0.41 +0.20
Mouse ) Blood [1]
n al), daily for4  uM
days
Not specified,
Concentratio at end of 0.18 £ 0.07 Tumor (PC-3
Mouse [1]
n xenograft nmol/g Xenograft)
study

Experimental Protocols

The study of Enigmol's pharmacokinetics and in vivo efficacy has employed various animal
models and analytical techniques. Below are detailed methodologies representative of those
cited in the literature.

In Vivo Animal Models

e Colon Cancer Model: C57BI/6JMin/+ (Min) mice, which have a truncated adenomatous
polyposis coli (APC) gene, are used as a model for intestinal tumorigenesis.[1][2]

o Dosing: Enigmol is administered orally by incorporating it into the diet at concentrations
such as 0.025% (w/w).[1][2]

o Prostate Cancer Model: Nude mice are used for xenograft studies with human prostate
cancer cell lines, such as DU145 and PC-3.[1][2]
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o Dosing: Oral administration is performed via daily gavage at doses of 10 or 50 mg/kg/day.
Intraperitoneal injections (e.g., 4 mg/kg) have also been used.[1]

Sample Collection and Preparation

» Blood Collection: Blood samples are typically collected at predetermined time points
following drug administration. For terminal studies, cardiac puncture is a common method.
Plasma is separated by centrifugation and stored at -80°C until analysis.

» Tissue Collection: Tumors and other relevant tissues are excised, weighed, and immediately
frozen in liquid nitrogen. Samples are stored at -80°C prior to homogenization and extraction.

o Extraction: Sphingolipids, including Enigmol, are extracted from plasma or tissue
homogenates using an organic solvent system, often a variation of the Bligh-Dyer method
involving chloroform and methanol.

Bioanalytical Method: LC-MS/MS

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the standard
for quantifying sphingolipids due to its high sensitivity and specificity.

e Chromatography:
o Column: A C18 reverse-phase column is typically used for separation.

o Mobile Phase: A gradient elution with a mobile phase consisting of water with a small
percentage of formic acid (for protonation) and an organic solvent like acetonitrile or
methanol is common.

o Flow Rate: Dependent on the column dimensions, often in the range of 0.2-0.5 mL/min.
e Mass Spectrometry:

o lonization: Electrospray ionization (ESI) in positive ion mode is used to generate
protonated [M+H]+ ions of Enigmol.

o Detection: Multiple Reaction Monitoring (MRM) is employed for quantification. This
involves selecting the precursor ion (the molecular ion of Enigmol) and a specific product
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ion generated after fragmentation in the collision cell.

o Internal Standard: A stable isotope-labeled analog of Enigmol is the ideal internal
standard to account for matrix effects and variations in extraction and ionization efficiency.

Signaling Pathway and Mechanism of Action

Enigmol exerts its anti-cancer effects by modulating key signaling pathways, most notably the
Wnt/(3-catenin pathway, which is often dysregulated in cancers such as colon cancer.

Effect on the Wnt/B-Catenin Pathway

In many cancer cells, the APC/Axin/GSK-3[3 destruction complex, which normally targets (3-
catenin for degradation, is inactivated. This leads to the accumulation of 3-catenin in the
nucleus, where it acts as a transcriptional co-activator for genes promoting cell proliferation.
Enigmol helps to "normalize" this aberrant signaling.[1][2] It is thought to interfere with
pathways that inhibit Glycogen Synthase Kinase-33 (GSK-3[3). By preventing the inhibition of
GSK-3[3, Enigmol allows the destruction complex to remain active, leading to the
phosphorylation and subsequent proteasomal degradation of B-catenin.[3][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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